Cas no 921554-84-9 (3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921554-84-9
• MF: C₁₇H₁₇ClN₆O₂
• MW: 372.808881521225
• CID: 5876782
• PubChem ID: 41751601
• Update Time: 2025-07-13

3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 3-(2-chlorophenyl)-5,9-dihydro-5,7-dimethyl-9-propyl-
• 921554-84-9
• 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione
• AKOS015862380
• 8-(2-chlorophenyl)-1,3-dimethyl-5-propylpurino[8,9-c][1,2,4]triazole-2,4-dione
• F2259-0577
• 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

• Inchi： 1S/C17H17ClN6O2/c1-4-9-23-12-14(21(2)17(26)22(3)15(12)25)24-13(19-20-16(23)24)10-7-5-6-8-11(10)18/h5-8H,4,9H2,1-3H3
• InChI Key： BWEQBJPWEDBJIG-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(N(C)C(=O)N(C)C2=O)N2C(C3=CC=CC=C3Cl)=NN=C12

Computed Properties

• Exact Mass: 372.1101515g/mol
• Monoisotopic Mass: 372.1101515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 2.65±0.20(Predicted)

Additional information on 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Introduction to 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione (CAS No. 921554-84-9)

3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazolopurine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of flexibility and reactivity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione (CAS No. 921554-84-9) features a triazolopurine core substituted with various functional groups. The 2-chlorophenyl moiety at the 3-position introduces a halogen atom that can participate in further chemical modifications or interactions with biological targets. The 5-methyl and 7-methyl substituents enhance the stability of the heterocyclic system while also influencing its electronic properties. The 9-propyl group at the propylated position adds another layer of complexity and may contribute to the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets more efficiently. Studies have suggested that the triazolopurine scaffold may exhibit inhibitory activity against various enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary computational studies have indicated that this molecule could interact with kinases and other signaling proteins that are critical in cell proliferation and survival pathways.

The 6-chloro-8-methoxy group within the purine ring system is another key feature that may contribute to its pharmacological activity. This group is known to enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with biological targets. Additionally, the presence of multiple nitrogen atoms provides multiple sites for coordination with metal ions or other small molecules, which could be exploited for therapeutic applications.

In vitro studies have begun to unravel the potential therapeutic applications of 3-(2-chlorophenyl)-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione. Initial experiments have shown promising results in inhibiting the growth of certain cancer cell lines by disrupting key signaling pathways involved in tumor progression. Furthermore, its ability to modulate enzyme activity has led researchers to investigate its potential as an anti-inflammatory agent. The compound's unique structure suggests that it may be able to interact with multiple targets simultaneously，a property that is highly desirable in modern drug design.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently，which bodes well for further exploration of this molecule's pharmacological potential.

Future research directions include exploring derivatives of 3-(2-chlorophenyl)-5-methylidene]-7-methyl]-1-propyl]-5-pyrimidinolone (CAS No. 92155484). By modifying specific functional groups，scientists aim to enhance its potency，selectivity，and pharmacokinetic properties. Additionally，investigations into its mechanism of action will provide deeper insights into how it interacts with biological systems and why it exhibits certain therapeutic effects.

The development of novel pharmaceutical agents relies heavily on the discovery and optimization of bioactive molecules like 3-(2-chlorophenyl)-5-methylidene]-7-methyl]-1-propyl]-5-pyrimidinolone (CAS No: 92155484). Its unique structural features make it a promising candidate for further investigation，and ongoing research promises to unlock new therapeutic possibilities.